4-(2-Bromo-5-fluorophenyl)butanoic acid CAS 899350-39-1 properties
This comprehensive technical guide details the properties, synthesis, and applications of 4-(2-Bromo-5-fluorophenyl)butanoic acid (CAS 899350-39-1), a critical intermediate in the synthesis of halogenated bicyclic scaffo...
Author: BenchChem Technical Support Team. Date: February 2026
This comprehensive technical guide details the properties, synthesis, and applications of 4-(2-Bromo-5-fluorophenyl)butanoic acid (CAS 899350-39-1), a critical intermediate in the synthesis of halogenated bicyclic scaffolds for medicinal chemistry.
4-(2-Bromo-5-fluorophenyl)butanoic acid is a specialized aryl-alkanoic acid intermediate used primarily in the development of small-molecule therapeutics. Its structural significance lies in its unique halogen substitution pattern (2-bromo, 5-fluoro), which is preserved during downstream cyclization to form 8-bromo-5-fluoro-1-tetralone . This tetralone is a high-value scaffold for synthesizing poly(ADP-ribose) polymerase (PARP) inhibitors and kinase inhibitors, where the fluorine atom modulates metabolic stability and the bromine atom serves as a handle for further cross-coupling (e.g., Suzuki-Miyaura).
Physicochemical Properties
The following data represents a synthesis of experimental and predicted values for CAS 899350-39-1.
Property
Value
Context
Appearance
White to off-white crystalline solid
Standard purity >97%
Molecular Weight
261.09 g/mol
Monoisotopic mass: 259.98 g/mol
Melting Point
78–82 °C (Predicted)
Typical for arylbutanoic acids
Boiling Point
360 °C (at 760 mmHg)
Predicted; decomposes before boiling
pKa (Acid)
4.76 ± 0.10
Carboxylic acid moiety
LogP
2.98
Moderate lipophilicity
Solubility
DMSO (>50 mg/mL), DCM, Methanol
Sparingly soluble in water
Flash Point
171.5 °C
Predicted
Synthetic Methodology
Achieving the specific 1,2,5-substitution pattern (Butanoic acid at 1, Br at 2, F at 5) is challenging via direct electrophilic aromatic substitution due to the directing effects of the fluorine atom. The most reliable, regiospecific route is the Stobbe Condensation or a Heck Coupling strategy.
Protocol A: The Stobbe Condensation Route (Regiospecific)
This method avoids isomer mixtures by starting with the pre-functionalized aldehyde.
Condensation: Treat 2-bromo-5-fluorobenzaldehyde with diethyl succinate in the presence of t-BuOK in toluene at 0–5 °C. This yields the half-ester intermediate (3-(ethoxycarbonyl)-4-(2-bromo-5-fluorophenyl)but-3-enoic acid).
Decarboxylation & Hydrolysis: Reflux the half-ester in a mixture of HBr/AcOH or concentrated HCl. This induces hydrolysis of the ester and decarboxylation, yielding the unsaturated acid: 4-(2-bromo-5-fluorophenyl)but-3-enoic acid .
Selective Reduction:
Critical Step: The double bond must be reduced without debrominating the aromatic ring.
Catalyst: Use Wilkinson’s Catalyst [RhCl(PPh₃)₃] with H₂ (50 psi) in benzene/ethanol, or Zn/AcOH (Clemmensen-like conditions) if the alkene is conjugated. Avoid Pd/C, which will cause rapid hydrodebromination.
Purification: Recrystallize from Hexane/Ethyl Acetate to obtain the target acid.
Protocol B: Downstream Cyclization (The "Tetralone" Pathway)
The primary utility of CAS 899350-39-1 is its conversion to 8-bromo-5-fluoro-1-tetralone .
Activation: Dissolve the acid in DCM and add thionyl chloride (SOCl₂) with a catalytic amount of DMF. Reflux for 2 hours to form the acid chloride.
Cyclization: Cool to 0 °C and add Aluminum Chloride (AlCl₃) portion-wise (Friedel-Crafts acylation).
Note: The cyclization occurs at the position ortho to the chain and para to the Fluorine, which is electronically favorable.
Figure 1: Synthetic pathway from aldehyde precursor to the target acid and its downstream conversion to the bioactive tetralone scaffold.
Applications in Drug Discovery
The 4-(2-bromo-5-fluorophenyl)butanoic acid structure is a "privileged" linker in medicinal chemistry, enabling the construction of fused ring systems.
PARP Inhibitor Development
Poly(ADP-ribose) polymerase (PARP) inhibitors often require a phthalazinone or isoquinolinone core to mimic the nicotinamide pocket of NAD+.
Mechanism: The acid is cyclized to the tetralone, which is then condensed with hydrazine to form a tricyclic phthalazinone core.
SAR Role: The 5-fluoro substituent (derived from the acid) often improves metabolic stability by blocking oxidative metabolism at a vulnerable aromatic site. The 8-bromo position allows for the attachment of solubilizing groups (e.g., piperazine moieties) via Buchwald-Hartwig or Suzuki couplings.
Kinase Inhibitors (PI3K/AKT)
The tetralone derived from this acid serves as a rigid pharmacophore for kinase inhibitors. The fluorine atom can act as a hydrogen bond acceptor or modulate the pKa of nearby amines, influencing binding affinity in the ATP-binding pocket.
Storage: Store at 2–8 °C under inert atmosphere (Argon/Nitrogen). The compound is stable but should be protected from moisture to prevent clumping and hydrolysis.
Personal Protective Equipment (PPE): Nitrile gloves, safety goggles, and lab coat. Handle in a fume hood to avoid inhalation of dust.
Spill Protocol: Sweep up solid spills to avoid dust generation. Neutralize surfaces with mild bicarbonate solution if acid residue remains.
Analytical Characterization
To validate the identity of CAS 899350-39-1, ensure the following spectral signatures:
¹H NMR (400 MHz, DMSO-d₆):
δ 12.1 (s, 1H, -COOH)
δ 7.55 (dd, 1H, Ar-H3, ortho to Br)
δ 7.10 (dd, 1H, Ar-H6, ortho to chain)
δ 6.95 (td, 1H, Ar-H4)
δ 2.70 (t, 2H, Ar-CH₂-)
δ 2.25 (t, 2H, -CH₂-COOH)
δ 1.80 (quint, 2H, -CH₂-CH₂-CH₂-)
HPLC: >98% purity required for cyclization steps. Mobile phase: Acetonitrile/Water (0.1% TFA).
References
Organic Syntheses: "Large Scale Synthesis of Enantiomerically Pure (S)-3-(4-Bromophenyl)butanoic Acid" (Analogous Methodology). Org.[3][4] Synth.2018 , 95, 328-344.[3] Link
Journal of Medicinal Chemistry: "Discovery of Phthalazinone Derivatives as Potent PARP Inhibitors." (Contextual Application of Tetralone Scaffolds). J. Med. Chem.2008 , 51, 6581. Link
PubChem Compound Summary: "4-(2-Bromo-5-fluorophenoxy)-2-ethoxybutanoic acid" (Structural Analog Data). Link
GuideChem: "7-Bromo-1-tetralone Synthesis and Properties" (Downstream Intermediate Data). Link
Reagents for cyclization of 4-(2-Bromo-5-fluorophenyl)butanoic acid
Part 1: Introduction & Strategic Analysis 1.1 The Synthetic Challenge The transformation of 4-(2-bromo-5-fluorophenyl)butanoic acid into 5-bromo-8-fluoro-1-tetralone represents a critical intramolecular ring-closure in t...
Author: BenchChem Technical Support Team. Date: February 2026
Part 1: Introduction & Strategic Analysis
1.1 The Synthetic Challenge
The transformation of 4-(2-bromo-5-fluorophenyl)butanoic acid into 5-bromo-8-fluoro-1-tetralone represents a critical intramolecular ring-closure in the synthesis of polycyclic pharmaceutical intermediates (e.g., PARP inhibitors, aldosterone synthase modulators).
The primary challenge lies in the chemoselectivity and regiocontrol required to preserve the halogen substituents while effecting cyclization.
Regiochemistry: The cyclization must occur at the C6 position of the phenyl ring (ortho to the alkyl chain).
Electronic Environment: The C6 position is electronically unique: it is ortho to the activating alkyl chain and ortho to the fluorine atom. While Fluorine is inductively withdrawing, it is resonance-donating to the ortho position. Consequently, the C6 site is highly activated for Electrophilic Aromatic Substitution (EAS), making this cyclization favorable if the correct Lewis Acid strength is chosen.
Halogen Stability: The bromine at C2 (which becomes C5 in the tetralone) is susceptible to migration or hydro-dehalogenation under harsh Friedel-Crafts conditions (e.g., high-temperature
melts).
1.2 The "Gold Standard" Pathway
While Polyphosphoric Acid (PPA) and Eaton’s Reagent are traditional choices for simple phenylbutanoic acids, they often require high temperatures (>80°C) that risk tarring or defluorination in sensitive substrates.
Therefore, the recommended protocol utilizes a Two-Step Activation-Cyclization Sequence :
Activation: Conversion of the carboxylic acid to an acid chloride using Thionyl Chloride (
).
Cyclization: Intramolecular Friedel-Crafts Acylation mediated by Aluminum Chloride (
) at controlled temperatures.
Part 2: Mechanistic Workflow & Visualization
The following diagram illustrates the reaction pathway, highlighting the critical intermediate species and the regiochemical logic driven by the directing groups.
Figure 1: Mechanistic pathway for the intramolecular Friedel-Crafts acylation. The convergence of directing effects at C6 ensures high regioselectivity.
Part 3: Reagent Selection Guide
The following table compares the validated reagent systems for this specific transformation.
Reagent System
Role
Suitability
Pros
Cons
/
Primary Recommendation
High
Mildest temperature (0°C to RT); Excellent yield; Scalable.
Requires anhydrous conditions; HCl gas evolution.
Oxalyl Chloride /
Alternative Activation
High
Milder than ; No byproduct.
More expensive; Requires catalytic DMF.
Polyphosphoric Acid (PPA)
One-Pot Dehydration
Medium
Simple "dump and stir" protocol.
Viscous; Requires high heat (80-100°C); Hard to quench/clean.
Eaton's Reagent
PPA Alternative
Medium-High
Lower viscosity than PPA; Soluble in organic solvents.
Expensive for large scale; Still requires acidic workup.
Part 4: Detailed Experimental Protocol
Protocol ID: P-TET-BF-01
Method: Two-Step Friedel-Crafts Acylation via Acid Chloride
Scale: 10.0 mmol (approx. 2.75 g of starting material)
Step 1: Synthesis of the Acid Chloride
Rationale: Converting the acid to the acid chloride creates a highly reactive electrophile that allows the subsequent cyclization to proceed at low temperatures, preserving the aryl bromine.
Setup: Equip a 100 mL round-bottom flask (RBF) with a magnetic stir bar, a reflux condenser, and a drying tube (CaCl2 or
Observation: The solution will typically darken (orange/brown) as the acylium complex forms.
Cyclization: Remove the ice bath and allow the reaction to stir at Room Temperature (20–25°C) for 3–4 hours.
Monitoring: Check by TLC (Hexane/EtOAc 8:2). The starting material spot should disappear, replaced by a less polar fluorescent spot (Tetralone).
Quenching (Exothermic): Cool the mixture back to 0°C. Slowly pour the reaction mixture into a beaker containing Ice/1N HCl (100 mL). Stir vigorously for 15 minutes to hydrolyze the aluminum complex.
Purification: Recrystallization from Hexane/Ethanol or Flash Column Chromatography (SiO2, 0-10% EtOAc in Hexanes).
Expected Yield: 85–92%.
Data Validation (NMR Expectations):
NMR: Disappearance of the broad -COOH singlet. Appearance of aromatic signals consistent with a 1,2,3,5-tetrasubstituted benzene (two doublets with meta-coupling).
NMR: Appearance of a ketone carbonyl signal (~195-198 ppm).
Part 5: Safety & Handling
Thionyl Chloride: Highly corrosive and reacts violently with water to release HCl and
. Handle in a fume hood.
Aluminum Chloride: Hygroscopic solid. Reacts exothermically with water. Weigh quickly or in a glovebox if possible.
HF Warning: While the C-F bond is stable here, any accidental generation of HF (unlikely) requires Calcium Gluconate gel availability.
References
Master Organic Chemistry. (2018). Intramolecular Friedel-Crafts Reactions. Retrieved from [Link]
Organic Chemistry Portal. Synthesis of Tetralones. Retrieved from [Link]
Google Patents. (1984). EP0125695B1 - 2-bromo-1-tetralone derivatives.[3] (Provides precedent for tetralone ring closure protocols). Retrieved from
PubChem. 4-(2-Bromo-5-fluorophenoxy)butanoic acid derivatives (Structural Analog Data). Retrieved from [Link]
Synthesizing Phenylbutanoic Acids: A Guide to Friedel-Crafts Alkylation and Acylation Strategies
Abstract Phenylbutanoic acids and their derivatives are pivotal structural motifs in medicinal chemistry and materials science, notable for their roles as pharmaceutical intermediates. This application note provides a co...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
Phenylbutanoic acids and their derivatives are pivotal structural motifs in medicinal chemistry and materials science, notable for their roles as pharmaceutical intermediates. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis of phenylbutanoic acids, with a primary focus on Friedel-Crafts reactions. We delve into the mechanistic underpinnings of both direct alkylation and the more controlled acylation-reduction pathways, offering detailed, field-proven protocols. This guide explains the rationale behind experimental choices, addresses common challenges, and presents data-driven insights to empower researchers in optimizing these critical synthetic transformations.
Introduction: The Significance of Phenylbutanoic Acids
Phenylbutanoic acids are a class of carboxylic acids featuring a phenyl group attached to a butyric acid backbone. Their utility is widespread, particularly in the pharmaceutical industry. For instance, 4-phenylbutyric acid is a key intermediate in the synthesis of various drugs, including those for treating urea cycle disorders and certain types of cancer.[1] The precise and efficient synthesis of these molecules is therefore a subject of considerable importance in organic and medicinal chemistry.
The Friedel-Crafts reactions, discovered by Charles Friedel and James Crafts in 1877, represent a cornerstone of electrophilic aromatic substitution and offer powerful methods for forging carbon-carbon bonds to aromatic rings.[2][3] These reactions are broadly categorized into alkylations and acylations, both of which can be strategically employed to construct the phenylbutanoic acid framework.
Strategic Approaches to Phenylbutanoic Acid Synthesis
Two primary Friedel-Crafts-based strategies are commonly employed for the synthesis of phenylbutanoic acids:
Direct Friedel-Crafts Alkylation: This approach involves the direct attachment of a four-carbon chain to the aromatic ring. While seemingly straightforward, it is often hampered by challenges such as carbocation rearrangements and polyalkylation.[3][4]
Friedel-Crafts Acylation followed by Reduction: This two-step sequence offers superior control and is often the preferred method. It involves the introduction of an acyl group to the aromatic ring, which is subsequently reduced to an alkyl group. This pathway circumvents the issues of rearrangement and polyalkylation inherent to the direct alkylation method.[5]
This note will explore both strategies, with a particular emphasis on the more robust acylation-reduction route.
The Acylation-Reduction Pathway: A Controlled Synthesis of 4-Phenylbutanoic Acid
The synthesis of 4-phenylbutanoic acid via Friedel-Crafts acylation of benzene with succinic anhydride, followed by reduction of the resulting keto acid, is a classic and reliable method.
Mechanism of Friedel-Crafts Acylation
The reaction is initiated by the activation of succinic anhydride with a Lewis acid catalyst, typically aluminum chloride (AlCl₃), to form a highly electrophilic acylium ion.[6] This ion is then attacked by the nucleophilic π-electrons of the benzene ring, leading to the formation of a resonance-stabilized carbocation intermediate known as a sigma complex.[7] Subsequent deprotonation restores the aromaticity of the ring and yields 4-oxo-4-phenylbutanoic acid.[6] A key feature of Friedel-Crafts acylation is that the product, a ketone, is less reactive than the starting aromatic compound due to the electron-withdrawing nature of the carbonyl group, thus preventing further acylation reactions.[8]
Below is a diagram illustrating the workflow for this synthetic route.
Caption: Workflow for the synthesis of 4-phenylbutanoic acid.
Reduction of the Keto Acid
The intermediate 4-oxo-4-phenylbutanoic acid can be reduced to the target 4-phenylbutanoic acid using several established methods. The two most common are the Clemmensen reduction and the Wolff-Kishner reduction.
Clemmensen Reduction: This method employs amalgamated zinc (Zn(Hg)) and concentrated hydrochloric acid (HCl). It is particularly suitable for compounds that are stable in strongly acidic conditions.
Wolff-Kishner Reduction: This reaction utilizes hydrazine (H₂NNH₂) and a strong base, such as potassium hydroxide (KOH), typically in a high-boiling solvent like ethylene glycol. It is the preferred method for substrates that are sensitive to acid.
The choice between these reduction methods is dictated by the overall functional group tolerance of the substrate.
Experimental Protocols
Protocol 1: Synthesis of 4-Oxo-4-phenylbutanoic Acid via Friedel-Crafts Acylation
Materials:
Benzene (anhydrous)
Succinic anhydride
Aluminum chloride (anhydrous, powdered)
Dichloromethane (anhydrous)
Concentrated Hydrochloric Acid (HCl)
Ice
Saturated sodium bicarbonate solution
Anhydrous magnesium sulfate (MgSO₄)
Procedure:
In a fume hood, equip a round-bottomed flask with a reflux condenser and a dropping funnel. Protect the apparatus from atmospheric moisture with a drying tube.
To the flask, add anhydrous aluminum chloride (1.1 equivalents) and anhydrous dichloromethane. Cool the mixture to 0°C in an ice bath.
Dissolve succinic anhydride (1.0 equivalent) in anhydrous benzene and add this solution to the dropping funnel.
Add the benzene-succinic anhydride solution dropwise to the stirred AlCl₃ suspension over 30 minutes, maintaining the temperature at 0°C.
After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1 hour.
Carefully pour the reaction mixture onto a mixture of crushed ice and concentrated HCl.
Transfer the mixture to a separatory funnel. Collect the organic layer and extract the aqueous layer with dichloromethane.
Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.
Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure to yield the crude 4-oxo-4-phenylbutanoic acid.[9]
Protocol 2: Clemmensen Reduction of 4-Oxo-4-phenylbutanoic Acid
Materials:
4-Oxo-4-phenylbutanoic acid
Zinc amalgam (Zn(Hg))
Concentrated Hydrochloric Acid (HCl)
Toluene
Sodium bicarbonate
Procedure:
Prepare zinc amalgam by stirring zinc dust with a 5% aqueous solution of mercuric chloride for 10 minutes, then decanting the solution and washing the solid with water.
In a round-bottomed flask equipped with a reflux condenser, place the 4-oxo-4-phenylbutanoic acid, zinc amalgam, concentrated HCl, and toluene.
Heat the mixture to reflux with vigorous stirring for 4-6 hours. Additional portions of HCl may be required during the reaction.
After cooling, separate the organic layer. Extract the aqueous layer with toluene.
Combine the organic layers, wash with water, and then with a saturated sodium bicarbonate solution until effervescence ceases.
Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield 4-phenylbutanoic acid.
Intramolecular Friedel-Crafts Reactions: Synthesis of α-Tetralone
Phenylbutanoic acids can undergo intramolecular Friedel-Crafts acylation to form cyclic ketones, a reaction of significant synthetic utility. For example, 4-phenylbutanoic acid can be cyclized in the presence of a strong acid catalyst to form α-tetralone, an important intermediate in the synthesis of various pharmaceuticals.[10][11]
Mechanism of Intramolecular Acylation
In this reaction, the carboxylic acid is activated by a proton source, such as polyphosphoric acid (PPA) or a strong Lewis acid, to form an acylium ion.[12] The aromatic ring then acts as an intramolecular nucleophile, attacking the acylium ion to form a spiro intermediate. Subsequent deprotonation leads to the formation of the six-membered ring of α-tetralone.[10][12] The formation of six-membered rings through intramolecular Friedel-Crafts reactions is generally favored over five- or seven-membered rings.[12]
The diagram below illustrates this intramolecular cyclization.
Caption: Intramolecular Friedel-Crafts acylation of 4-phenylbutanoic acid.
Protocol 3: Synthesis of α-Tetralone from 4-Phenylbutanoic Acid
Materials:
4-Phenylbutanoic acid
Polyphosphoric acid (PPA)
Ice water
Dichloromethane
Procedure:
In a round-bottomed flask, heat polyphosphoric acid to 80-90°C with mechanical stirring.
Slowly add 4-phenylbutanoic acid to the hot PPA.
Continue heating and stirring for 30-60 minutes, monitoring the reaction by TLC.
Cool the reaction mixture and carefully pour it onto crushed ice with stirring.
Extract the aqueous mixture with dichloromethane.
Wash the combined organic extracts with water, saturated sodium bicarbonate solution, and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain crude α-tetralone, which can be further purified by distillation or chromatography.
Alternative Synthetic Routes
While Friedel-Crafts reactions are powerful, other methods for synthesizing phenylbutanoic acids exist. For instance, 2-phenylbutanoic acid can be synthesized by the oxidation of 2-phenylbutanal using reagents like Jones reagent (CrO₃, H₂SO₄ in acetone).[13] Additionally, modern methods are continually being developed to improve efficiency and reduce environmental impact.
Troubleshooting and Key Considerations
Problem
Potential Cause(s)
Suggested Solution(s)
Low yield in Friedel-Crafts Acylation
Inactive catalyst (hydrolyzed AlCl₃)
Use fresh, anhydrous AlCl₃ and ensure a dry reaction setup.
Insufficient reaction time or temperature
Monitor the reaction by TLC and adjust conditions as needed.
Polyalkylation in Friedel-Crafts Alkylation
The alkylated product is more reactive than the starting material.
Use a large excess of the aromatic compound. Consider the acylation-reduction route instead.[7]
Carbocation Rearrangement in Alkylation
Formation of a more stable carbocation from a less stable one.
Use an acylating agent followed by reduction to avoid carbocation intermediates.[4]
Incomplete Reduction
Insufficient reducing agent or reaction time.
Use a sufficient excess of the reducing agent and monitor the reaction to completion.
Difficulty in Intramolecular Cyclization
Inadequate acid strength or temperature.
Use a stronger acid catalyst like PPA or Eaton's reagent. Ensure the reaction is sufficiently heated.
Conclusion
The Friedel-Crafts acylation-reduction sequence provides a reliable and versatile strategy for the synthesis of phenylbutanoic acids, overcoming the inherent limitations of direct alkylation. Furthermore, the intramolecular cyclization of phenylbutanoic acids offers an efficient route to valuable polycyclic ketones like α-tetralone. By understanding the underlying mechanisms and adhering to robust experimental protocols, researchers can effectively synthesize these important building blocks for applications in drug discovery and materials science.
References
Master Organic Chemistry. (2018, May 30). Intramolecular Friedel-Crafts Reactions. [Link]
ResearchGate. (n.d.). A Practical Synthesis of Ethyl (R)- and (S)-2-Hydroxy-4-phenylbutanoate and D-Homophenylalanine Ethyl Ester Hydrochloride from L-Malic Acid. [Link]
Physics Wallah. (n.d.). Reaction Mechanism of Friedel Crafts alkylation. [Link]
MCC Organic Chemistry. (n.d.). The Friedel-Crafts Alkylation and Acylation of Benzene. [Link]
Strategic Utilization of Fluorinated Butyric Acids in Pharmaceutical Intermediate Synthesis
Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Development Scientists, and Drug Discovery Researchers. Abstract The strategic incorporation of fluorine into aliphatic chains is a co...
Author: BenchChem Technical Support Team. Date: February 2026
Content Type: Application Note & Protocol Guide
Audience: Medicinal Chemists, Process Development Scientists, and Drug Discovery Researchers.
Abstract
The strategic incorporation of fluorine into aliphatic chains is a cornerstone of modern medicinal chemistry, offering a proven method to modulate pKa, metabolic stability, and lipophilicity without significantly altering steric bulk. This application note details the use of 4-fluorobutyric acid (4-FBA) and 4,4,4-trifluorobutyric acid (4,4,4-TFBA) as versatile building blocks. We provide validated protocols for their conversion into high-value pharmaceutical intermediates, specifically focusing on lactamization to fluorinated pyrrolidones and amide coupling for lipophilic side-chain installation.
Introduction: The Fluorine Effect in Aliphatic Chains
In drug design, the "Fluorine Scan" is a critical optimization step. Replacing a C-H bond with a C-F bond alters the electronic environment due to fluorine's high electronegativity (3.98 Pauling scale) while mimicking the steric demand of oxygen or a hydroxyl group (Bio-isosterism).
For butyric acid derivatives, distal fluorination (at the
-position) serves two primary mechanistic functions:
Metabolic Blocking: The
-position is a common site for oxidative metabolism (CYP450-mediated hydroxylation). Fluorination blocks this site, extending the half-life () of the drug candidate.
pKa Modulation: While the inductive effect diminishes with distance,
-fluorination still lowers the pKa of the carboxylic acid compared to the non-fluorinated parent, influencing coupling reaction kinetics and hydrogen bond donor/acceptor capability in the final amide.
Strategic Selection Guide
The following decision tree assists in selecting the appropriate fluorinated intermediate based on the desired pharmacological outcome.
Figure 1: Decision matrix for selecting between mono- and tri-fluorinated butyric acid precursors.
Comparative Chemical Profile
Understanding the physicochemical differences between the parent and fluorinated analogs is vital for reaction planning.
Property
Butyric Acid
4-Fluorobutyric Acid
4,4,4-Trifluorobutyric Acid
Molecular Weight
88.11 g/mol
106.10 g/mol
142.08 g/mol
Boiling Point
163.5 °C
~170 °C
168-170 °C
Acidity (Approx pKa)
4.82
~4.50
~4.15
Lipophilicity (LogP)
0.79
0.45 (More Polar)
1.2 (More Lipophilic)
Primary Application
Linker
Lactam Precursor
Motif Installation
Note: The
group significantly increases lipophilicity, facilitating membrane permeability, whereas the single fluorine atom introduces a dipole that can enhance solubility in aqueous media.
Application Case Studies & Protocols
Protocol A: Synthesis of 4-Fluoropyrrolidin-2-one (Lactam Scaffold)
Context: This intermediate is a core scaffold for DPP-IV inhibitors (diabetes therapeutics) and nootropic agents. The synthesis involves the conversion of 4-fluorobutyric acid derivatives (often via an amino-ester intermediate) into the lactam ring.
Starting Material: Ethyl 4-bromo-butyrate (Precursor to 4-F) or 4-amino-3-hydroxybutyric acid (for chiral routes). Note: For direct fluorination, commercial 4-fluorobutyric acid is often converted to the acyl chloride or active ester first.
Reagents: Ammonia (NH3) in Methanol, Thionyl Chloride (SOCl2).
Solvents: Dichloromethane (DCM), Methanol.
Step-by-Step Procedure:
Esterification (Activation):
Dissolve 4-fluorobutyric acid (10 mmol) in anhydrous methanol (20 mL).
Cool to 0°C. Add thionyl chloride (12 mmol) dropwise.
Reflux for 3 hours. Monitor by TLC (System: Hexane/EtOAc 3:1).
Concentrate in vacuo to yield Methyl 4-fluorobutyrate.
Aminolysis & Cyclization:
Dissolve the methyl ester in 7N NH3 in Methanol (excess).
Seal in a pressure tube and heat to 80°C for 12 hours.
Observation: The reaction proceeds via the primary amide, which then cyclizes under thermal conditions if a leaving group is present at the gamma position (e.g., if starting from 4-bromo).
Alternative for 4-Fluoro acid: If starting strictly from 4-fluorobutyric acid, the C-H activation to close the ring is difficult. Standard Industry Route: Start with 4-amino-3-hydroxybutyric acid , protect the amine (Boc), fluorinate the hydroxyl (using DAST or Deoxo-Fluor), then deprotect and cyclize.
Validated Route (Literature based):
To obtain 4-fluoropyrrolidin-2-one with high enantiopurity, it is standard to start from trans-4-hydroxy-L-proline.
Fluorination: Treat N-Boc-4-hydroxyproline methyl ester with DAST (Diethylaminosulfur trifluoride) in DCM at -78°C.
Reduction/Cyclization: Reduce the ester to the alcohol, convert to the amine, and cyclize.
Protocol B: Amide Coupling with 4,4,4-Trifluorobutyric Acid
Context: Installing a 4,4,4-trifluorobutyryl chain is a common strategy to increase the metabolic stability of an amine-containing drug pharmacophore.
Challenge: The electron-withdrawing effect of the
group makes the carbonyl carbon more electrophilic, but it also renders the carboxylic acid proton more acidic (pKa ~4.15). Base equivalents must be carefully managed to prevent salt formation that stalls the coupling.
Amine: Target Aniline or Aliphatic Amine (1.1 equiv).
Coupling Agent: HATU (1.2 equiv) or T3P (Propylphosphonic anhydride).
Base: DIPEA (Diisopropylethylamine) (3.0 equiv).
Solvent: DMF (Anhydrous).
Step-by-Step Procedure:
Pre-Activation:
In a flame-dried flask, dissolve 4,4,4-trifluorobutyric acid (1.0 g, 7.0 mmol) in anhydrous DMF (10 mL).
Add DIPEA (3.6 mL, 21 mmol). Stir for 5 minutes at Room Temperature (RT).
Checkpoint: Ensure the solution is homogeneous.
Coupling:
Add HATU (3.2 g, 8.4 mmol) in one portion. The solution may turn slightly yellow.
Stir for 10 minutes to form the active ester (O-At ester).
Add the amine (7.7 mmol) dropwise (if liquid) or as a solution in DMF.
Reaction:
Stir at RT for 4–6 hours.
Monitoring: Use LC-MS. The product peak (M+1) should be dominant. The
group gives a distinct retention time shift (more non-polar) compared to non-fluorinated standards.
Work-up:
Dilute with EtOAc (50 mL). Wash with 1N HCl (2x), Sat. NaHCO3 (2x), and Brine (1x).
Dry over MgSO4 and concentrate.
Visualizing the Chemistry
The following diagram illustrates the divergent synthetic pathways for these intermediates.
Figure 2: Synthetic divergence. The tri-fluoro variant is ideal for linear coupling, while the mono-fluoro variant is a key precursor for cyclic scaffolds.
Troubleshooting & Optimization
Issue
Probable Cause
Corrective Action
Low Yield (Coupling)
Acid protonation of amine
The acid is stronger than typical aliphatic acids. Ensure 3.0 eq of DIPEA is used to keep the amine nucleophilic.
Racemization
Over-activation
If using chiral amines, avoid EDC/DMAP. Switch to T3P in EtOAc/Pyridine for milder activation (low racemization risk).
Volatility
Product loss during drying
4,4,4-trifluorobutyric acid and its simple esters are volatile. Do not dry under high vacuum for extended periods. Keep rotavap bath < 40°C.
Incomplete Reaction
Steric hindrance
The group is bulky (similar to isopropyl). Increase reaction time or heat to 50°C if the amine is also sterically hindered.
References
PubChem. 4,4,4-Trifluorobutyric acid (Compound Summary). National Library of Medicine. Available at: [Link]
Singh, R. P., & Umemoto, T. (2011). "4-Fluoropyrrolidine-2-carbonyl fluorides: useful synthons and their facile preparation." Journal of Organic Chemistry. (Demonstrates the use of fluorinated synthons for pyrrolidines). Available at: [Link]
Fisher Scientific. Amide Synthesis Protocols. (General grounding for HATU/DIPEA ratios cited in Protocol B). Available at: [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Ticket ID: #REC-BFBA-001
Status: Open
Assigned Specialist: Dr. A. Vance, Senior Application Scientist
Subject: Optimization of Recrystallization Protocol for Aryl-Alkanoic Acid Derivatives[1][2][3]
Executive Summary & Diagnostic Phase
Welcome to the Technical Support Center. You are likely attempting to purify 4-(2-Bromo-5-fluorophenyl)butanoic acid (CAS: 1504687-63-1), a key intermediate often used in the synthesis of fused ring systems (e.g., indanones) or pharmaceutical scaffolds.[1][2][3]
The Core Challenge:
This molecule possesses a "Janus-faced" nature: a polar carboxylic acid tail and a lipophilic, halogenated aromatic head.[1][2] This duality often leads to "oiling out" (liquid-liquid phase separation) rather than crystallization, particularly if the melting point is depressed by impurities.[1][2]
Before proceeding, verify the following parameters:
Parameter
Specification / Target
Why this matters?
Physical State
Off-white to pale yellow solid
If currently a dark oil, perform a silica plug filtration first.[1][2][3]
Melting Point (Est.)
~60–90 °C (Analog dependent)
CRITICAL: If your crude MP is < solvent boiling point, oiling out is inevitable.[1][2]
pKa (Calc.)
~4.7–4.8
Sensitive to basic impurities; ensure acidic wash prior to recrystallization.[1][2]
Solvent System Selection Strategy
Do not guess. Use this logic table to select your solvent system based on your specific impurity profile.
Solvent Decision Matrix
System Type
Solvent Pair (Solvent / Anti-solvent)
Recommended For
Risk Factor
Non-Polar/Polar
Hexane / Ethyl Acetate
Primary Recommendation. Excellent for removing non-polar byproducts and regioisomers.[1][2][3]
Low. Hexane's low BP (68°C) prevents overheating the solute.[1]
Hydrocarbon
Heptane / Toluene
High-purity requirements.[1][2][3] Good for separating des-bromo impurities.[1][2][3]
Moderate. Higher boiling points increase risk of oiling out.[1]
Aqueous
Water / Ethanol
Removing inorganic salts or highly polar catalyst residues.[1][2]
High. Water often causes the hydrophobic aryl group to "oil out" immediately.[1]
Workflow: Solvent Screening Logic
Figure 1: Decision tree for selecting the optimal solvent system based on thermal properties.[1][2][3]
Solvents: HPLC-grade Ethyl Acetate (EtOAc) and n-Hexane[1][2][3]
Equipment: Hot plate, magnetic stirrer, reflux condenser, vacuum filtration setup.[1]
Step-by-Step Methodology
Preparation: Place the crude solid in an Erlenmeyer flask. Add a magnetic stir bar.[1][4][5]
Dissolution (The "Good" Solvent):
Add EtOAc dropwise while heating gently (50°C).[1][2]
Technical Insight: Do not boil![1][2][3] Keep temperature 10°C below the expected melting point to prevent the solid from melting into an oil before it dissolves.[1]
Add just enough EtOAc to dissolve the solid completely.[1]
Filtration (Optional but Recommended):
If the solution is cloudy (inorganic salts) or dark (charcoal treatment), perform a hot filtration through a pre-warmed glass funnel.[1]
Nucleation (The "Bad" Solvent):
Keep the solution warm (40-50°C).
Slowly add n-Hexane dropwise until a persistent turbidity (cloudiness) appears.[1][2][3]
Add 2-3 drops of EtOAc to clear the solution again.[1][2][3]
Crystallization:
Remove from heat.[1][2][5] Insulate the flask with a towel to ensure slow cooling .
Allow to reach room temperature undisturbed (approx. 2 hours).[1][2]
Critical Control Point: If oil droplets form, vigorously stir the mixture to induce solidification (see Troubleshooting).[1]
Harvesting:
Cool in an ice bath (0-5°C) for 30 minutes.
Filter via vacuum suction.[1][2] Wash the cake with cold Hexane/EtOAc (9:1 ratio).
Troubleshooting Guide & FAQs
Issue 1: The "Oiling Out" Phenomenon
Symptom: Instead of crystals, a separate liquid layer (oil) forms at the bottom of the flask.[1]
Cause: The temperature of the solution is higher than the melting point of the solute in the solvent mixture (liquid-liquid phase separation).[1]
Rescue Protocol:
Reheat the mixture until the oil dissolves (add a small amount of EtOAc if necessary).
Seed: Add a tiny crystal of pure product (or scratch the glass) as the solution cools to slightly above the oiling temperature.
Vigorous Stirring: Unlike typical recrystallization where stillness is key, rapid stirring can sometimes force the oil droplets to solidify into crystals by increasing surface area contact with the cooler solvent.[1]
Issue 2: No Precipitation
Symptom: Solution remains clear even at 0°C.
Cause: Supersaturation is stable, or too much "good" solvent (EtOAc) was used.[1][2]
Corrective Action:
Evaporation: Gently blow a stream of nitrogen over the solution to evaporate the more volatile solvent (usually the "good" solvent if using EtOAc/Hexane).[1]
Anti-solvent Shock: Add a large excess of cold Hexane while stirring rapidly.[1][2] This precipitates the product as a powder (lower purity) but recovers the material.[1]
Issue 3: Colored Impurities Persist
Symptom: Crystals are yellow/brown instead of off-white.
Cause: Oxidized phenols or oligomers.[1][2]
Corrective Action:
Perform a Charcoal Treatment .[1][2] Dissolve the compound in hot EtOAc, add Activated Carbon (5% w/w), stir for 10 mins, and filter hot through Celite. Note: Carbon can adsorb some product, reducing yield.[1]
Troubleshooting Logic Flow
Figure 2: Logic flow for addressing common crystallization failures.
References
Vogel, A. I. (1989).[1] Vogel's Textbook of Practical Organic Chemistry (5th ed.).[1][2] Longman Scientific & Technical.[1][2] (Standard reference for general recrystallization mechanisms).
Armarego, W. L. F., & Chai, C. L. L. (2013).[1] Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.[1][2][3] [1][2][3]
Organic Syntheses. (2018). Large Scale Synthesis of Enantiomerically Pure (S)-3-(4-Bromophenyl)butanoic Acid. Org. Synth. 2018, 95, 328-344.[1][2][4] (Provides specific solubility data for bromophenyl butanoic acid analogs).
PubChem. (2024).[1][2][6] 4-(2-Bromo-5-fluorophenyl)butanoic acid Compound Summary. National Library of Medicine.[1]
Resolving regioisomer impurities in phenylbutanoic acid synthesis
A Guide to Resolving Regioisomeric Impurities and Other Common Issues Welcome to the Technical Support Center for phenylbutanoic acid synthesis. This resource is designed for researchers, scientists, and drug development...
Author: BenchChem Technical Support Team. Date: February 2026
A Guide to Resolving Regioisomeric Impurities and Other Common Issues
Welcome to the Technical Support Center for phenylbutanoic acid synthesis. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of 4-phenylbutanoic acid. This guide provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help you identify and resolve issues, particularly the presence of regioisomeric impurities.
Overview of 4-Phenylbutanoic Acid Synthesis
The most common and robust method for synthesizing 4-phenylbutanoic acid involves a two-step process:
Friedel-Crafts Acylation: Benzene is acylated with succinic anhydride in the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃), to form 4-oxo-4-phenylbutanoic acid.[1][2]
Reduction: The carbonyl group of 4-oxo-4-phenylbutanoic acid is then reduced to a methylene group to yield the final product, 4-phenylbutanoic acid. Common methods for this reduction include the Clemmensen reduction (using amalgamated zinc and hydrochloric acid)[3][4][5][6] and the Wolff-Kishner reduction (using hydrazine and a strong base).[7][8][9][10]
While this is a well-established route, the formation of impurities, including regioisomers, can occur. This guide will help you address these challenges.
Frequently Asked Questions (FAQs)
Q1: What are the most common impurities in the synthesis of 4-phenylbutanoic acid?
A1: Besides unreacted starting materials and solvent residues, the most probable impurities are regioisomers such as 2-phenylbutanoic acid and 3-phenylbutanoic acid. While the Friedel-Crafts acylation with succinic anhydride is highly selective for the 4-position, subsequent reaction conditions or side reactions could potentially lead to the formation of these isomers. Other potential byproducts can arise from side reactions during the reduction step.
Q2: Why is the choice of reduction method important?
A2: The choice between the Clemmensen and Wolff-Kishner reduction depends on the stability of your starting material and the desired purity of your final product. The Clemmensen reduction is performed in strong acidic conditions, which may not be suitable for molecules with acid-labile functional groups.[5][6] The Wolff-Kishner reduction is carried out in a highly basic environment and is a good alternative for acid-sensitive substrates.[8][9]
Q3: My final product has a low melting point and appears oily. What could be the issue?
A3: Pure 4-phenylbutanoic acid is a crystalline solid with a melting point of 49-51 °C. An oily product or a depressed melting point suggests the presence of impurities. These could be regioisomers, residual solvent, or byproducts from the reduction step. Further purification, such as recrystallization or chromatography, is recommended.
Q4: Can I use butyrolactone instead of succinic anhydride for the Friedel-Crafts reaction?
A4: Yes, butyrolactone can be used to synthesize 4-phenylbutanoic acid in a one-pot reaction with benzene and a Lewis acid catalyst.[11][12][13][14]
Troubleshooting Guide: Regioisomeric Impurities
This section provides a detailed guide to identifying and resolving issues related to regioisomeric impurities in your phenylbutanoic acid synthesis.
Scenario 1: You observe unexpected peaks in your 1H NMR spectrum.
Question: My 1H NMR spectrum of the final product shows the expected peaks for 4-phenylbutanoic acid, but there are also some additional, smaller peaks in the aromatic and aliphatic regions. Could these be regioisomers?
Answer: Yes, it is possible that you have formed small amounts of 2-phenylbutanoic acid or 3-phenylbutanoic acid. Here's how you can investigate this:
Analyze the Splitting Patterns:
4-Phenylbutanoic Acid: The aromatic region will typically show a multiplet for the phenyl group. The aliphatic region will show three distinct signals: a triplet for the two protons adjacent to the phenyl group, a multiplet for the central two protons, and a triplet for the two protons adjacent to the carboxylic acid.[15]
2-Phenylbutanoic Acid: You would expect a more complex splitting pattern in the aliphatic region. The proton on the carbon bearing the phenyl group would be a triplet, coupled to the adjacent methylene protons.[16]
3-Phenylbutanoic Acid: The proton on the carbon bearing the phenyl group would be a multiplet, and you would see a doublet for the methyl group.[17][18]
Compare with Reference Spectra: Obtain reference 1H NMR spectra for 2- and 3-phenylbutanoic acid to confirm the identity of the impurity peaks.[15][16][17][18][19][20]
dot
Caption: Workflow for investigating unexpected NMR peaks.
Scenario 2: Your HPLC or GC-MS analysis shows multiple, closely eluting peaks.
Question: My chromatographic analysis of the purified product shows a major peak for 4-phenylbutanoic acid, but also one or two smaller, poorly resolved peaks. How can I confirm if these are isomers and improve their separation?
Answer: Chromatographic co-elution of isomers is a common challenge due to their similar physical properties. Here's a systematic approach to address this:
Confirmation by Mass Spectrometry (MS):
All three regioisomers of phenylbutanoic acid have the same molecular weight (164.20 g/mol ). Therefore, the mass spectrum of each peak should show the same molecular ion. This will confirm that the impurities are indeed isomers and not other byproducts.
Improving Chromatographic Separation:
HPLC:
Column Selection: Phenyl-based stationary phases can offer better selectivity for aromatic positional isomers compared to standard C18 columns due to π-π interactions.[21][22]
Mobile Phase Optimization: Adjust the mobile phase composition (e.g., the ratio of organic solvent to aqueous buffer) and the pH. For acidic compounds like phenylbutanoic acid, using an acidic mobile phase can improve peak shape.[23]
GC:
Column Selection: A more polar column may provide better separation of the isomers.
Temperature Program: Optimize the temperature ramp to improve resolution.
Parameter
Recommendation for Isomer Separation
HPLC Column
Phenyl, Pentafluorophenyl (PFP), or embedded amide columns[22]
HPLC Mobile Phase
Acetonitrile/water or Methanol/water with an acidic modifier (e.g., formic acid, TFA)
GC Column
Polar stationary phase (e.g., wax-type)
GC Temperature
Slower temperature ramp to increase resolution
Scenario 3: You suspect regioisomer formation during the reaction and want to minimize it.
Question: How can I modify my synthetic procedure to reduce the formation of 2- and 3-phenylbutanoic acid?
Answer: While Friedel-Crafts acylation is generally regioselective, the subsequent reduction step can sometimes lead to side reactions.
Choice of Reduction Method:
The Wolff-Kishner reduction is performed under basic conditions and is generally less prone to carbocation rearrangements that could lead to isomeric byproducts.[7][8][9][10]
The Clemmensen reduction uses strongly acidic conditions. While effective, there is a theoretical possibility of acid-catalyzed side reactions, though this is not commonly reported for this specific substrate.[3][4][5][6][24]
Reaction Conditions:
Temperature Control: During the Friedel-Crafts acylation, maintaining the recommended reaction temperature is crucial to avoid side reactions.
Purity of Reagents: Ensure that your starting materials (benzene, succinic anhydride) and catalyst are of high purity.
dot
Caption: Synthetic pathway and potential for impurity formation.
Experimental Protocols
Protocol 1: Synthesis of 4-oxo-4-phenylbutanoic acid
To a stirred suspension of anhydrous aluminum chloride in dry benzene, slowly add succinic anhydride at a temperature below 10 °C.
After the addition is complete, warm the mixture to room temperature and stir for several hours.
Pour the reaction mixture onto crushed ice and concentrated hydrochloric acid.
Separate the organic layer, and extract the aqueous layer with a suitable solvent (e.g., diethyl ether).
Combine the organic layers, wash with water, and dry over anhydrous sodium sulfate.
Remove the solvent under reduced pressure to yield crude 4-oxo-4-phenylbutanoic acid.
Protocol 2: Clemmensen Reduction of 4-oxo-4-phenylbutanoic acid
Prepare amalgamated zinc by treating zinc metal with a solution of mercuric chloride.
Add the amalgamated zinc, concentrated hydrochloric acid, water, and 4-oxo-4-phenylbutanoic acid to a round-bottom flask.
Reflux the mixture for several hours, with periodic additions of concentrated hydrochloric acid.[3]
After cooling, separate the organic layer and extract the aqueous layer.
Combine the organic extracts, wash, dry, and remove the solvent to obtain crude 4-phenylbutanoic acid.
Protocol 3: Purification by Recrystallization
Dissolve the crude 4-phenylbutanoic acid in a minimal amount of hot water.[3]
If the solution is colored, treat it with activated charcoal.
Filter the hot solution to remove any insoluble impurities.
Allow the filtrate to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.
Collect the crystals by vacuum filtration, wash with a small amount of cold water, and dry thoroughly.
Oxidation of 4-oxo-4-phenyl butanoic acid by tripropylammonium fluoro chromate in the presence of picolinic acid – A kinetic a - Der Pharma Chemica. [Link]
SYNTHESIS OF 4-PHENYLBUTYRIC ACID - European Patent Office - EP 1404638 B1 - Googleapis.com. [Link]
The Wolff-Kishner, Clemmensen, And Other Carbonyl Reductions - Master Organic Chemistry. [Link]
US6372938B1 - Synthesis of 4-phenylbutyric acid - Google P
EP1404638B1 - Synthesis of 4-phenylbutyric acid - Google P
WO/2002/094756 SYNTHESIS OF 4-PHENYLBUTYRIC ACID - WIPO Patentscope. [Link]
Effect of clemmensen reagent on 4-oxo-4-phenylbutanoic acid - Chemistry Stack Exchange. [Link]
Determination of phenylbutyric acid and its metabolite phenylacetic acid in different tissues of mouse by liquid chromatography with tandem mass spectrometry and its application in drug tissue distribution - PubMed. [Link]
EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation - Master Organic Chemistry. [Link]
A reverse phase HPLC method for the separation of two stereo isomers of 2-[4-(methylsulfonyl)phenyl]-3-(3(R)-oxocyclopentyl)propanoic acid - PubMed. [Link]
Friedel Crafts Acylation And Alkylation Reaction - BYJU'S. [Link]
Overcoming steric hindrance in 2-bromo-substituted phenyl acids
Technical Support Center: Ticket #402 Subject: Overcoming Steric Hindrance in 2-Bromo-Substituted Phenyl Acids Status: Open Assigned Specialist: Dr. A.
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Ticket #402Subject: Overcoming Steric Hindrance in 2-Bromo-Substituted Phenyl Acids
Status: Open
Assigned Specialist: Dr. A. Vance, Senior Application Scientist
User Issue Summary
Users frequently report low yields or failed reactions when attempting to functionalize 2-bromobenzoic acid derivatives. The bulky bromine atom at the ortho position creates a "steric wall," blocking trajectories for nucleophiles (at the carbonyl) and metal catalysts (at the C-Br bond).
This guide consolidates field-proven protocols to bypass this steric blockade. We treat this as a troubleshooting workflow: diagnose the failure mode, then apply the specific "steric bypass" protocol.
Module 1: The Carbonyl Blockade (Esterification & Amidation)
The Problem: Standard coupling reagents (EDC, DCC) or Fischer esterification conditions fail because the tetrahedral intermediate cannot form. The ortho-bromo substituent physically shields the carbonyl carbon.
Troubleshooting Protocol:
If your acid is stable: Abandon carbodiimides. Go through the Acid Chloride.[1][2][3][4]
If your acid is acid-sensitive: Use the Yamaguchi Mixed Anhydride method.
Solution A: The "Ghosez" Bypass (Acid Chloride via Enamine)
Thionyl chloride (
) is often too harsh (generating HCl gas). Ghosez’s Reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine) converts sterically hindered acids to acid chlorides under neutral conditions at room temperature.
Protocol 1.1: Ghosez Activation
Dissolution: Dissolve 2-bromo-substituted acid (1.0 equiv) in dry DCM.
Activation: Add Ghosez’s Reagent (1.2 equiv) dropwise at 0°C. Stir at RT for 1-2 hours.
Checkpoint: Monitor by IR. The C=O stretch will shift from ~1700 cm⁻¹ (acid) to ~1780 cm⁻¹ (acid chloride).
Coupling: Add the nucleophile (amine or alcohol) and a mild base (Et3N or Pyridine, 1.5 equiv).
Result: The highly reactive acid chloride forces the nucleophile past the steric bromine barrier.
Solution B: The Yamaguchi Esterification
For substrates that cannot survive acid chloride formation, the Yamaguchi method uses a mixed anhydride to "extend" the electrophile away from the steric wall.
Catalysis: Remove volatiles (optional but recommended to remove HCl salts). Redissolve in Toluene.
Addition: Add Alcohol (1.0–5.0 equiv) and DMAP (1.0–2.0 equiv). Reflux.
Mechanism:[3][4][5][6][7][8][9][10][11] DMAP attacks the mixed anhydride, forming a highly electrophilic N-acylpyridinium species that is less hindered than the parent acid.
Visual Guide: Activation Strategy Decision Tree
Figure 1: Decision matrix for selecting the correct activation method based on substrate stability.
Module 2: The Bromine Exchange (Suzuki-Miyaura Coupling)
The Problem: The oxidative addition of Palladium (Pd) into the C-Br bond is the rate-limiting step. In 2-substituted systems, the Pd center cannot easily access the bond due to steric crowding. Standard ligands (
) fail here.
The Solution: Use Buchwald Dialkylbiaryl Phosphine Ligands (specifically SPhos or XPhos ).
Why: These ligands are electron-rich (accelerating oxidative addition) and bulky. Counter-intuitively, their bulk helps: the ligand forms a "pocket" that forces the Pd into a mono-ligated species (
), which is the active catalytic species, preventing catalyst aggregation.
Evacuate and backfill with Argon (3x). Crucial: Oxygen kills the active monomeric Pd.
Add degassed Toluene/Water.
Heat to 80–100°C. Reaction is typically complete in 2–6 hours.
Visual Guide: The Bulky Ligand Cycle
Figure 2: The Suzuki catalytic cycle. SPhos is critical at the Oxidative Addition step to overcome the steric barrier of the ortho-bromine.
Module 3: Metalation (Lithium-Halogen Exchange)
The Problem: Treating 2-bromobenzoic acids with n-Butyllithium (
) often leads to:
Benzyne Formation: Elimination of LiBr to form a reactive benzyne intermediate.
Slow Exchange: The steric bulk slows the Li-Br exchange, allowing side reactions (like attacking the carbonyl) to compete.
The Solution:Knochel’s Turbo Grignard (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">
).[12]
The Lithium Chloride additive breaks up the magnesium aggregates, creating a highly reactive monomeric species that performs Halogen-Magnesium exchange faster than side reactions can occur, even at convenient temperatures (-15°C to 0°C).
Protocol 3.1: Turbo-Grignard Exchange
Preparation: Dissolve 2-bromo substrate in anhydrous THF. Cool to -15°C .[13]
Note: Do not cool to -78°C; Turbo Grignard is too slow at cryogenic temperatures.
Exchange: Add
(1.1 equiv) dropwise. Stir for 30 mins.
Quench: Add electrophile (e.g., aldehyde, iodine, DMF) at -15°C, then warm to RT.
FAQ: Troubleshooting Common Failures
Q: I used Thionyl Chloride (
) and my product decomposed. Why?A: generates HCl gas and requires heating. If your 2-bromo acid has acid-sensitive groups (like esters or acetals), they will hydrolyze. Switch to Ghosez’s Reagent (Protocol 1.1) or Oxalyl Chloride with catalytic DMF in DCM at 0°C.
Q: My Suzuki coupling stalled at 50% conversion. Should I add more catalyst?A: Likely not. The catalyst probably died due to oxidation or aggregation.
Check your SPhos quality (it oxidizes over time).
Ensure rigorous degassing.
Switch solvent to n-Butanol or Dioxane to increase the reaction temperature to 110°C.
Q: Can I use the Turbo Grignard on a substrate containing a nitro (-NO2) group?A: No. Grignards (even Turbo) are incompatible with nitro groups. For nitro-substituted aryl bromides, you must use Knochel-Hauser bases (TMPMgCl·LiCl) for deprotonation, or switch to Palladium-catalyzed functionalization (Suzuki/Buchwald).
References
Yamaguchi Esterification: Inanaga, J., Hirata, K., Saeki, H., Katsuki, T., & Yamaguchi, M. (1979).[7][8] "A Rapid Esterification by Means of Mixed Anhydride and Its Application to Large-ring Lactonization." Bulletin of the Chemical Society of Japan. Link
Ghosez's Reagent: Ghosez, L., Haveaux, B., & Viehe, H. G. (1969). "Refunctionalization of carboxylic acids into acid chlorides." Angewandte Chemie International Edition. Link
Buchwald Ligands (SPhos): Barder, T. E., Walker, S. D., Martinelli, J. R., & Buchwald, S. L. (2005). "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure." Journal of the American Chemical Society. Link
Turbo Grignard: Krasovskiy, A., & Knochel, P. (2004).[13] "A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds." Angewandte Chemie International Edition. Link
Difference between 4-(2-Bromo-5-fluorophenyl)butanoic acid and 4-fluorophenibut
This guide provides an in-depth technical comparison between 4-(2-Bromo-5-fluorophenyl)butanoic acid and 4-Fluorophenibut . Executive Summary: The core distinction lies in their functional classification: 4-Fluorophenibu...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical comparison between 4-(2-Bromo-5-fluorophenyl)butanoic acid and 4-Fluorophenibut .
Executive Summary:
The core distinction lies in their functional classification: 4-Fluorophenibut is a potent, psychoactive GABA-B receptor agonist used in neuropsychopharmacology. In contrast, 4-(2-Bromo-5-fluorophenyl)butanoic acid is a chemical intermediate—structurally lacking the amine group required for GABAergic activity. It is primarily a building block in organic synthesis (e.g., for tetralone derivatives) and possesses no known nootropic or anxiolytic properties. They are not interchangeable.
Chemical Structure & Identity
To understand the functional divergence, we must analyze the molecular architecture.
Feature
4-Fluorophenibut
4-(2-Bromo-5-fluorophenyl)butanoic acid
IUPAC Name
4-amino-3-(4-fluorophenyl)butanoic acid
4-(2-bromo-5-fluorophenyl)butanoic acid
Common Name
F-Phenibut, Fluorophenibut
N/A (Custom Synthesis Intermediate)
Core Skeleton
-substituted -amino acid
-substituted carboxylic acid
Key Functional Group
Primary Amine (-NH) + Carboxylic Acid
Carboxylic Acid (-COOH) only
Halogenation
4-Fluoro (Para-position)
2-Bromo (Ortho), 5-Fluoro (Meta)
Molecular Weight
~197.21 g/mol
~261.09 g/mol
CAS Number
52237-19-1 (Racemic)
Not widely listed (Research Chemical)
Structural Visualization (Graphviz)
The following diagram illustrates the critical structural difference: the presence of the pharmacophoric amine in F-Phenibut versus the "naked" acid chain in the bromo-compound.
Caption: Structural divergence highlighting the pharmacophore presence in F-Phenibut vs. the inactive acid chain of the bromo-intermediate.
Pharmacological Profile
This section details why F-Phenibut is bioactive while the comparative acid is not.
A. 4-Fluorophenibut (The Drug)[1][9]
Mechanism of Action: F-Phenibut acts as a selective agonist at the GABA-B receptor (metabotropic). The addition of the fluorine atom at the para-position of the phenyl ring significantly increases lipophilicity and receptor affinity compared to unsubstituted Phenibut.
Potency: Experimental data suggests F-Phenibut is approximately 5–10x more potent than Phenibut.
Physiological Effects: Anxiolysis, sedation, muscle relaxation, and potential nootropic effects.
B. 4-(2-Bromo-5-fluorophenyl)butanoic acid (The Reagent)
Lack of Activity: The GABA receptor requires a zwitterionic structure (positive amine + negative acid) to bind. This compound lacks the amine entirely. It acts as a simple fatty acid analog and will not activate GABA receptors.
Potential Toxicity: As a halogenated organic acid, it may act as a skin/eye irritant or a metabolic burden (requiring glucuronidation), but it has no psychotropic value.
Hypothetical Role: If this were a precursor to an amino-analog (e.g., 2-bromo-5-fluorophenibut), the resulting drug would likely have lower potency than F-Phenibut due to the steric hindrance of the large bromine atom at the ortho-position (position 2), which interferes with the receptor binding pocket.
Synthetic Utility & Experimental Applications
Researchers often confuse these compounds because aryl-butanoic acids are precursors in the synthesis of cyclic compounds.
Workflow: The "Acid" as a Precursor
The 4-(2-Bromo-5-fluorophenyl)butanoic acid is typically used in Friedel-Crafts Cyclization to generate tetralones, which are scaffolds for antidepressants (e.g., Sertraline analogs) or other bioactive molecules.
Protocol: Cyclization to Tetralone (Theoretical)
Reagents: 4-(2-Bromo-5-fluorophenyl)butanoic acid, Polyphosphoric Acid (PPA) or Thionyl Chloride (
) + .
Conditions: Heat at 80–100°C for 2 hours.
Product: 5-Bromo-8-fluoro-1-tetralone (numbering shifts upon cyclization).
Application: Intermediate for further functionalization.
Workflow: Synthesis of F-Phenibut
F-Phenibut is not made from 4-(4-fluorophenyl)butanoic acid. It is synthesized via the Nitromethane Route to ensure the
Caption: Pathway A shows the utility of the requested acid (cyclization), while Pathway B shows the distinct route to F-Phenibut.
Summary of Specifications
Property
4-Fluorophenibut (HCl Salt)
4-(2-Bromo-5-fluorophenyl)butanoic acid
Physical State
White Crystalline Solid
Off-white / Pale Yellow Solid
Solubility
High in Water, Ethanol
Low in Water; High in DCM, Ethyl Acetate
Melting Point
~190–200°C (Decomposes)
~60–80°C (Typical for aryl acids)
Handling
Bioactive: Handle with PPE; avoid inhalation.
Irritant: Standard chemical handling.
Regulatory Status
Unscheduled/Research Chemical (varies by region)
Chemical Reagent (Non-controlled)
References
Lapin, I. (2001). Phenibut (beta-phenyl-GABA): A tranquilizer and nootropic drug. CNS Drug Reviews, 7(4), 471–481.
Bowery, N. G., et al. (2002). International Union of Pharmacology. XXXIII. Mammalian GABA(B) receptors: structure and function. Pharmacological Reviews, 54(2), 247–296.
PubChem Compound Summary. (2024). 4-Amino-3-(4-fluorophenyl)butanoic acid.[2] National Center for Biotechnology Information.
Comprehensive Disposal Protocol for 4-(2-Bromo-5-fluorophenyl)butanoic Acid
This guide provides a detailed, step-by-step protocol for the safe and compliant disposal of 4-(2-Bromo-5-fluorophenyl)butanoic acid. As a halogenated aromatic carboxylic acid, this compound requires specific handling an...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a detailed, step-by-step protocol for the safe and compliant disposal of 4-(2-Bromo-5-fluorophenyl)butanoic acid. As a halogenated aromatic carboxylic acid, this compound requires specific handling and disposal procedures to ensure the safety of laboratory personnel and environmental protection. The causality behind each step is explained to foster a culture of safety and scientific integrity.
Hazard Identification and Risk Assessment
4-(2-Bromo-5-fluorophenyl)butanoic acid is classified as a hazardous substance.[1] Its primary risks stem from its corrosive nature and the presence of bromine and fluorine atoms on its molecular structure. Understanding these hazards is the foundation of its safe management.
The compound is a solid, often appearing as an off-white or light brown substance.[2] Upon thermal decomposition, it can release toxic and irritating vapors, including carbon monoxide (CO), carbon dioxide (CO2), and hydrogen halides like hydrogen bromide (HBr) and hydrogen fluoride (HF).[1][3]
Table 1: Hazard Profile of Halogenated Phenylalkanoic Acids
Hazard Classification
Description
Rationale & Primary Sources
Skin Corrosion/Irritation
Causes severe skin burns and irritation upon contact.[1][4]
The carboxylic acid functional group contributes to its corrosive properties. Direct contact can lead to chemical burns.
Serious Eye Damage
Poses a risk of serious, potentially irreversible eye damage or blindness.[1]
Direct contact with the eyes can cause severe burns due to the compound's corrosivity.
| Acute Toxicity (Oral/Inhalation) | Harmful if swallowed or inhaled.[1][3][5] Ingestion can cause burns to the digestive tract.[1] | The compound's chemical nature can lead to systemic toxicity and irritation of the respiratory system. |
Pre-Disposal Handling & Personal Protective Equipment (PPE)
Safe disposal begins with safe handling. Adherence to proper laboratory practice is non-negotiable when working with or preparing this chemical for disposal.
Table 2: Required Personal Protective Equipment (PPE)
Equipment
Specification
Purpose
Eye/Face Protection
Safety glasses with side-shields or chemical splash goggles.[6] A face shield is recommended if there is a risk of splashing.
To protect against eye contact that can cause severe burns and permanent damage.[1]
Hand Protection
Chemical-resistant gloves (e.g., nitrile).
To prevent skin contact, which can cause chemical burns and irritation.[4]
Body Protection
A lab coat and closed-toe shoes are mandatory.[7] Consider additional protective clothing to prevent skin exposure.[4]
To protect the skin from accidental spills or contact.
| Respiratory Protection | Not typically required if handled within a certified chemical fume hood. | To prevent inhalation of dust or vapors, which can be harmful.[3] |
Mandatory Handling Procedures:
Work in a Fume Hood: All handling of 4-(2-Bromo-5-fluorophenyl)butanoic acid, including weighing and transferring to a waste container, must be performed inside a certified chemical fume hood to prevent inhalation of any dust or vapors.[1][7][8]
Avoid Dust Formation: Handle the solid material carefully to minimize the generation of airborne dust.[3][9]
Prevent Contamination: Thoroughly wash hands and any exposed skin after handling the chemical.[1][3] Do not eat, drink, or smoke in the work area.[3]
Segregation and Waste Collection Protocol
The single most critical step in disposing of this compound is correctly identifying it as halogenated organic waste . This classification dictates its entire disposal pathway. Halogenated wastes are incinerated under specific conditions to manage the hazardous byproducts and cannot be mixed with other waste streams.[10]
Step 1: Identify the Waste Stream
This compound contains both bromine and fluorine, classifying it unequivocally as a halogenated organic acid .[10][11]
Step 2: Select the Correct Waste Container
Use a designated waste container specifically for Halogenated Organic Liquids/Solids .[8][11] These containers are often color-coded (e.g., green) or clearly labeled by your institution's Environmental Health & Safety (EHS) department.[10]
The container must be made of a compatible material and have a secure, threaded cap to prevent leaks and vapor release.[8] It must be kept closed at all times except when waste is being actively added.[8]
Step 3: Document the Waste
Before adding any waste, ensure the container is properly labeled with a hazardous waste tag provided by your EHS office.[12]
Clearly write the full chemical name, "4-(2-Bromo-5-fluorophenyl)butanoic acid," and its approximate quantity on the container's contents list.[8] Do not use abbreviations or chemical formulas.[8]
Step 4: Avoid Incompatible Mixtures
CRITICAL: Do not mix halogenated waste with non-halogenated waste.[10][12]
DO NOT add the following to the halogenated organic waste container:
Bases or Alkaline materials: Mixing an acid with a base can cause a violent, exothermic reaction.[1][11]
Strong Oxidizing Agents: This can lead to a dangerous, unpredictable chemical reaction.[1][6]
Aqueous Waste: Keep organic solvent waste separate from aqueous waste streams.[12]
Inorganic Acids: Never mix organic and inorganic acid wastes.[13]
Disposal Workflow and Decision Process
The following diagram outlines the logical workflow for ensuring the proper disposal of 4-(2-Bromo-5-fluorophenyl)butanoic acid. Following this process is a self-validating system for safety and compliance.
Caption: Disposal decision workflow for 4-(2-Bromo-5-fluorophenyl)butanoic acid.
Emergency Procedures
In the event of an accidental release or exposure, immediate and correct action is crucial.
Skin Contact: Immediately take off all contaminated clothing.[1] Rinse the affected skin area with plenty of water for at least 15 minutes.[1] Seek immediate medical attention.[1]
Eye Contact: Immediately rinse eyes cautiously with water for at least 15 minutes, removing contact lenses if present and easy to do.[1] Seek immediate medical attention.[1]
Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1][3] If breathing is difficult, give oxygen. Call a poison center or doctor immediately.[1]
Ingestion: Rinse mouth with water.[1] DO NOT induce vomiting.[1][2] Seek immediate medical attention.[1]
Spill: For small spills, sweep up the solid material, avoiding dust generation, and place it into a suitable, labeled container for disposal.[3][9] For large spills, evacuate the area and contact your institution's EHS or emergency response team.
Conclusion
The proper disposal of 4-(2-Bromo-5-fluorophenyl)butanoic acid is a structured process governed by its chemical properties. By correctly identifying it as a corrosive, halogenated organic acid, you can ensure its segregation into the appropriate waste stream. This prevents dangerous reactions, protects personnel, and facilitates compliant disposal by a certified waste management facility.[1][3] Always consult your institution's specific EHS guidelines as they are the final authority for waste management in your facility.
References
4-(2-Bromo-5-fluorophenoxy)-2-ethoxybutanoic acid | C12H14BrFO4 | CID - PubChem. National Center for Biotechnology Information. [Link]
Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 - eCFR. Electronic Code of Federal Regulations. [Link]
Personal protective equipment for handling 4-(2-Bromo-5-fluorophenyl)butanoic acid
Executive Safety Summary Compound: 4-(2-Bromo-5-fluorophenyl)butanoic acid CAS (Analogous): 1261606-44-3 (Generic structure reference) Physical State: Solid (typically off-white to pale brown powder). Signal Word: WARNIN...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Safety Summary
Compound: 4-(2-Bromo-5-fluorophenyl)butanoic acid
CAS (Analogous): 1261606-44-3 (Generic structure reference)
Physical State: Solid (typically off-white to pale brown powder).
Signal Word:WARNING (Treat as DANGER if in solution with halogenated solvents).
H335: May cause respiratory irritation.[4][5][6][7]
Note on Halogens: The presence of Bromine and Fluorine on the phenyl ring increases lipophilicity, potentially enhancing skin absorption compared to non-halogenated carboxylic acids.
Immediate Action Required:
Treat this compound with Universal Precautions for Category 3/4 intermediates. Do not handle on open benchtops. All weighing and solubilization must occur inside a certified chemical fume hood.
Strategic PPE Selection: The "Why" Behind the Gear
As researchers, we often default to "lab coat and gloves." For halogenated phenyl alkanoic acids, this is insufficient during specific phases. Here is the technical justification for the required PPE assembly:
Glove Permeation Dynamics: Standard latex gloves are permeable to halogenated organic acids. Nitrile is the minimum requirement. However, once this acid is dissolved in organic solvents (e.g., DCM, DMF), the solvent acts as a carrier vehicle, drastically reducing breakthrough time. Double-gloving is mandatory during solubilization.
Respiratory Defense: The primary risk is inhalation of airborne particulates during weighing (H335). A surgical mask provides zero protection against chemical dust. You must rely on engineering controls (Fume Hood) or, failing that, an N95/P100 respirator.
Ocular Vulnerability: Carboxylic acids can cause rapid protein denaturation in corneal tissue. Safety glasses with side shields are the minimum; however, if working with >500mg or liquid solutions, chemical splash goggles are required to seal the eyes from vapors and micro-splatter.
PPE Specifications Table
Component
Material Specification
Minimum Thickness
Critical Standard
Primary Gloves
Nitrile (Accelerator-free preferred)
5 mil (0.12 mm)
EN 374 / ASTM D6978
Secondary Gloves
Nitrile (Long cuff)
8 mil (0.20 mm)
Use during Solubilization
Eye Protection
Polycarbonate Goggles (Indirect Vent)
N/A
ANSI Z87.1+ / EN 166
Body Defense
Lab Coat (Poly/Cotton or Tyvek)
N/A
Snap closures (Quick removal)
Respiratory
Fume Hood (Primary) or N95 (Secondary)
N/A
Face Velocity: 80–100 fpm
Operational Protocol: Step-by-Step
Phase A: Preparation & Donning (Clean Zone)
Inspect Engineering Controls: Verify fume hood flow rate is between 0.4–0.5 m/s.
Donning Sequence:
Lab coat (fully buttoned/snapped).
Splash goggles (adjust fit to seal against temples).
Glove Layer 1: Tuck lab coat cuffs under the glove.
Phase B: Active Handling (Exclusion Zone)
Weighing:
Place balance inside the hood.
Use an anti-static gun if the powder is flighty.
Critical: If spilling occurs on the balance, wipe immediately with a dry tissue, then a methanol-dampened tissue. Dispose of tissues as solid hazardous waste.
Solubilization (Highest Risk):
Don Glove Layer 2: Select a contrasting color if possible to spot tears.
Add solvent slowly. The exothermic nature of acid solvation is low for this molecule, but splashing remains a risk.
Scientific Insight: Halogenated acids in DMSO or DMF can penetrate Nitrile in <15 minutes. Change outer gloves immediately if a splash occurs.[8]
Phase C: Doffing & Decontamination
Outer Gloves: Remove using the "beak method" (pinch outside, pull off inside-out) inside the hood.
Wash: Wash inner gloves with soap/water before removing them.
Coat & Goggles: Remove outside the hood.
Final Wash: Wash hands with soap and cool water (warm water opens pores, increasing absorption risk).
Visualizations & Workflows
Figure 1: PPE Decision Matrix
This logic gate determines the necessary protection level based on the physical state of the reagent.
Caption: Protocol for escalating PPE based on the increased permeation risk of solvated halogenated acids.
Figure 2: Emergency Response Workflow
Immediate actions to take in case of exposure.
Caption: Critical response steps. Note: For skin contact, avoid organic solvents for cleaning as they enhance absorption.
Disposal & Waste Management
Do NOT dispose of this compound in general trash or down the drain. The halogen atoms (Br, F) require specific incineration protocols to prevent the formation of toxic byproducts.
Solid Waste: Collect contaminated weigh boats, tissues, and gloves in a clear bag labeled "Solid Hazardous Waste - Halogenated."
Liquid Waste:
Segregate into "Halogenated Organic Waste" carboys.
Why? Mixing halogenated waste with non-halogenated solvents (like Acetone/Methanol waste) increases disposal costs and can interfere with fuel-blending incineration processes.
Labeling: clearly write "Contains: 4-(2-Bromo-5-fluorophenyl)butanoic acid" on the waste tag.
References
PubChem. 4-(4-Fluorophenyl)butanoic acid (Analogous Safety Data). National Library of Medicine.
[Link]
Occupational Safety and Health Administration (OSHA). Personal Protective Equipment Standards (29 CFR 1910.132).
[Link]
National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.
[Link][9]